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Compound of Interest

Compound Name: Bractoppin

Cat. No.: B1192332

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bractoppin is a potent and selective small-molecule inhibitor of the tandem BRCA1 C-terminal
(tBRCT) domain of the breast cancer susceptibility protein 1 (BRCAL).[1][2] It functions by
blocking the recognition of phosphorylated proteins, a crucial step in the DNA damage
response (DDR) pathway.[1][2][3] Specifically, Bractoppin disrupts the interaction between
BRCAL1 and its binding partners, such as BACH1 and ABRAXAS.[4] This inhibition of BRCA1-
dependent signaling leads to diminished recruitment of BRCAL to sites of DNA breaks,
suppression of damage-induced G2 cell cycle arrest, and reduced assembly of the
recombinase RAD51.[1][2][3] Consequently, Bractoppin is a valuable tool for studying DNA
repair mechanisms and holds potential as a therapeutic agent, particularly in oncology.[5]

These application notes provide detailed protocols for the preparation of Bractoppin stock
solutions using Dimethyl Sulfoxide (DMSO) as a solvent, ensuring optimal solubility and
stability for use in various experimental settings.

Quantitative Data Summary

For ease of reference and experimental planning, the key quantitative data for Bractoppin are
summarized in the table below.
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Property Value

Molecular Weight 414.48 g/mol [2]

CAS Number 2290527-07-8[2][3]

Appearance Solid powder

Solubility in DMSO 83 mg/mL (approximately 200.25 mM)[2]
Recommended Solvents DMSO, Ethanol[2]

Insolubility Water[2]

Binding ICso 74 nM (for BRCAL tBRCT domain)[1][2][3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Bractoppin Stock Solution in DMSO

This protocol describes the preparation of a 50 mM stock solution of Bractoppin in 100%
DMSO. This high-concentration stock is suitable for long-term storage and subsequent dilution
to working concentrations.

Materials:

e Bractoppin (solid powder)

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
» Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips

Procedure:
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o Equilibrate Reagents: Allow the Bractoppin powder and anhydrous DMSO to come to room
temperature before opening to prevent condensation.

» Weigh Bractoppin: Carefully weigh the desired amount of Bractoppin powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 50 mM stock solution, weigh
out 20.724 mg of Bractoppin (Molecular Weight = 414.48 g/mol ).

e Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed
Bractoppin. For the example above, add 1 mL of DMSO.

o Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the Bractoppin
is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution
if necessary. Visually inspect the solution to ensure no particulates are present.

 Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile, amber microcentrifuge tubes.

o Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to one
month) or at -80°C for long-term storage (up to one year).[2] The solid Bractoppin powder
can be stored at -20°C for up to three years.[2]

Protocol 2: Preparation of a Working Solution for Cell-
Based Assays

This protocol details the dilution of the high-concentration DMSO stock solution into an
aqueous-based medium for use in cell culture experiments. It is crucial to maintain a low final
DMSO concentration to avoid solvent-induced cytotoxicity.

Materials:

e 50 mM Bractoppin stock solution in DMSO (from Protocol 1)
e Pre-warmed cell culture medium (e.g., DMEM with 10% FBS)
 Sterile microcentrifuge tubes or plates

Procedure:
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Thaw Stock Solution: Thaw a single aliquot of the 50 mM Bractoppin stock solution at room
temperature.

Calculate Dilution: Determine the required volume of the stock solution to achieve the
desired final concentration in your experiment. For example, to treat cells with 100 pM
Bractoppin in 1 mL of medium, you would need to add 2 pL of the 50 mM stock solution
(1:500 dilution).

Dilute in Medium: Directly add the calculated volume of the Bractoppin stock solution to the
pre-warmed cell culture medium.

Mix Thoroughly: Immediately after adding the stock solution, mix the medium well by gentle
pipetting or swirling to ensure a homogenous solution and prevent precipitation of the
compound.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture
medium is low, typically < 0.5%, to minimize solvent toxicity. For the example above, the final
DMSO concentration would be 0.2%.

Apply to Cells: Add the Bractoppin-containing medium to your cells and proceed with your
experimental timeline.

Visualizations
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Caption: Workflow for preparing Bractoppin stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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